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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B166650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Disodium azelate in a laboratory setting. The following procedures and recommendations are

compiled from available safety data for Disodium azelate and related compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Disodium azelate was not available from

major chemical suppliers at the time of this writing. The information provided herein is based on

general chemical safety principles and data for the related compound, Azelaic acid. It is

imperative to conduct a thorough risk assessment before handling this chemical and to consult

with your institution's environmental health and safety department for specific guidance.

Personal Protective Equipment (PPE) and Handling
When working with Disodium azelate, a water-soluble, white to pale yellow powder, proper

personal protective equipment is crucial to ensure safety. Engineering controls, such as using a

fume hood or providing adequate ventilation, should be the primary means of controlling

exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection
Chemically resistant gloves (Nitrile or Neoprene

recommended).

Body Protection A standard laboratory coat.

Respiratory

A NIOSH-approved dust respirator should be

used if ventilation is inadequate or if handling

generates dust.

Spill and Disposal Plan
In the event of a spill, carefully follow these procedures to minimize exposure and

environmental contamination.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use appropriate tools to gently sweep the solid material into a

designated waste container. Avoid creating dust.

Clean: After removing the bulk material, clean the contaminated surface by spreading water

and collecting the residue for disposal.

Waste Disposal:

Disposal of Disodium azelate must be in accordance with local, state, and federal regulations.
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Waste Type Disposal Procedure

Solid Waste Collect in a properly labeled, sealed container.

Contaminated Materials

Any materials used for cleanup (e.g., paper

towels, gloves) should be placed in a sealed

bag and disposed of as chemical waste.

Aqueous Solutions

Depending on the concentration and local

regulations, it may be permissible to dispose of

dilute aqueous solutions down the drain with

copious amounts of water. Always check with

your institution's environmental health and

safety office before doing so.

Operational Workflow for Handling Disodium
Azelate
The following diagram outlines the standard operational workflow for handling Disodium
azelate, from initial preparation to final disposal, emphasizing safety at each step.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Disodium Azelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166650#personal-protective-equipment-for-handling-
disodium-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

